![molecular formula C18H19N3O3S2 B2772856 5-(1-((2,5-Dimethylphenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole CAS No. 1396794-36-7](/img/structure/B2772856.png)
5-(1-((2,5-Dimethylphenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole
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Description
5-(1-((2,5-Dimethylphenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H19N3O3S2 and its molecular weight is 389.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Studies have demonstrated the synthesis of novel azetidinones and their evaluation for antimicrobial activities. For example, Prajapati and Thakur (2014) explored the synthesis of novel azetidinones and evaluated their antibacterial and antifungal activities, highlighting the potential of such compounds in developing new antimicrobial agents (Sanjay D. Prajapati & M. Thakur, 2014).
Biological Assessment and Drug Research
The incorporation of 1,3,4-oxadiazole into molecular structures has been recognized for enhancing bioactivity potential. Virk et al. (2023) conducted an in vitro biological assessment of 1,3,4-oxadiazole sandwiched by azinane and acetamides, supporting the utility of such structures in drug research and development (N. Virk et al., 2023).
Anticancer Agent Development
The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines has been investigated for their potential as anticancer agents. Redda and Gangapuram (2007) explored the anti-inflammatory and anticancer activities of these compounds, indicating the relevance of 1,3,4-oxadiazole derivatives in developing new therapeutic options for cancer treatment (K. Redda & Madhavi Gangapuram, 2007).
Agricultural Applications
The sulfone derivatives containing 1,3,4-oxadiazole moieties have shown promise in agricultural applications, particularly in combating plant diseases. Shi et al. (2015) investigated the antibacterial activity and mechanism of action of sulfone derivatives against rice bacterial leaf blight, demonstrating their effectiveness in reducing the disease and enhancing plant resistance (Li Shi et al., 2015).
Advanced Material Synthesis
The reactivity of azoles, including oxadiazoles, with sulfonyl chlorides has been explored for the synthesis of advanced materials. Tornus, Schaumann, and Adiwidjaja (1996) detailed the competitive formation of various heterocyclic compounds, offering insights into the chemical properties and potential applications of such reactions in material science (I. Tornus, E. Schaumann, & G. Adiwidjaja, 1996).
Properties
IUPAC Name |
5-[1-(2,5-dimethylphenyl)sulfonylazetidin-3-yl]-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S2/c1-12-5-6-13(2)16(8-12)26(22,23)21-10-14(11-21)18-19-17(20-24-18)9-15-4-3-7-25-15/h3-8,14H,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPOBWKREYACXNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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